N-cyclopropyl-1-(2-((3-ethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide

• IUPAC Name: N-cyclopropyl-1-[2-(3-ethylanilino)-2-oxoethyl]-2-oxoquinoxaline-6-carboxamide
• InChI: InChI=1S/C22H22N4O3/c1-2-14-4-3-5-17(10-14)24-20(27)13-26-19-9-6-15(22(29)25-16-7-8-16)11-18(19)23-12-21(26)28/h3-6,9-12,16H,2,7-8,13H2,1H3,(H,24,27)(H,25,29)
• InChI Key: BZYAOGWXULZHDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=C(C=C(C=C3)C(=O)NC4CC4)N=CC2=O
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

N-cyclopropyl-1-(2-((3-ethylphenyl)amino)-2-oxoethyl)-2-oxo-1,2-dihydroquinoxaline-6-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Intramolecular Functionalization

Research by Ladd, Belouin, and Charette (2016) explores the intramolecular Pd-catalyzed functionalization of cyclopropyl α-amino acid-derived benzamides, highlighting a method to access structurally diverse and complex molecules. This process does not require silver or pivalate additives and yields ethyl 1,2,3,4-tetrahydroisoquinolone-3-carboxylates effectively, indicating the potential for creating pharmacologically relevant compounds (Ladd, Belouin, & Charette, 2016).

Synthesis and Antimicrobial Study

Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones from a lead molecule, assessing their antifungal and antibacterial activities. This study suggests a pathway for developing new antibacterial agents leveraging the structural backbone similar to the queried compound, indicating its potential in antimicrobial research (Patel & Patel, 2010).

Anticancer Agent Design

Kumar et al. (2009) focused on synthesizing functionalized amino acid derivatives as new pharmacophores for anticancer agent design. Some compounds showed promising cytotoxicity against human cancer cell lines, indicating the role of complex organic molecules, akin to the queried compound, in developing new anticancer therapies (Kumar et al., 2009).

Novel Antimicrobial Activity

Devarasetty et al. (2019) synthesized novel 6-oxopyrimidin-1(6H)-yl benzamide derivatives with significant antimicrobial activity against various pathogens. This suggests potential antimicrobial applications for similar structured compounds, including the queried chemical (Devarasetty et al., 2019).